Cas no 1252823-22-5 (N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252823-22-5
• MF: C₁₉H₂₀N₄O₃S₂
• MW: 416.517101287842
• CID: 5459943
• Update Time: 2025-05-19

N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-[3-(acetylamino)phenyl]-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL028851
• N-(3-acetamidophenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-[3-(Acetylamino)phenyl]-2-[(3,4-dihydro-4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• Inchi： 1S/C19H20N4O3S2/c1-3-8-23-18(26)17-15(7-9-27-17)22-19(23)28-11-16(25)21-14-6-4-5-13(10-14)20-12(2)24/h4-7,9-10H,3,8,11H2,1-2H3,(H,20,24)(H,21,25)
• InChI Key： LYXGTPNDMCCZPG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)NC(C)=O)=O)C1=NC2C=CSC=2C(N1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 643
• XLogP3: 2.8
• Topological Polar Surface Area: 144

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Introduction to N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1252823-22-5)

N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

This compound, identified by its CAS number 1252823-22-5, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique blend of heterocyclic and acyclic components, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The core structure of this compound features a thieno[3,2-d]pyrimidine scaffold, which is well-documented for its biological activity and potential applications in drug development. Specifically, the presence of a 4-oxo-3-propyl substituent on the thienopyrimidine ring enhances its interaction with biological targets, thereby increasing its pharmacological relevance.

In recent years, there has been growing interest in derivatives of thieno[3,2-d]pyrimidines due to their demonstrated efficacy in various pharmacological assays. The incorporation of a sulfanyl group at the 2-position of the thienopyrimidine ring further modulates its pharmacokinetic properties, potentially improving bioavailability and target specificity.

The amide functionalities present in the compound contribute to its stability and solubility characteristics, which are critical factors in drug formulation. The combination of these features makes N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of this compound as an inhibitor of key enzymes involved in cancer progression. The thieno[3,2-d]pyrimidine moiety has been shown to disrupt critical signaling pathways by binding to specific protein targets. This mechanism of action aligns with current trends in oncology research, where targeted therapies are increasingly preferred over traditional chemotherapeutic agents.

The 3-acetamidophenyl group in the molecule contributes to its ability to interact with biological membranes, enhancing cellular uptake and intracellular localization. This property is particularly important for drugs that require subcellular targeting to exert their therapeutic effects.

Evaluation of this compound's pharmacological profile has revealed promising results in preclinical models. Its ability to modulate enzyme activity without significant off-target effects suggests that it may have a favorable safety profile. Further studies are underway to validate these findings and explore potential clinical applications.

The synthesis of N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide involves multi-step organic reactions that highlight the synthetic ingenuity required to construct such complex molecules. The process underscores the importance of advanced synthetic methodologies in developing novel pharmaceuticals.

The compound's structural complexity also presents opportunities for derivatization, allowing researchers to fine-tune its pharmacological properties. By modifying specific functional groups or substituents, it may be possible to enhance its efficacy or reduce side effects.

In conclusion, N-(3-acetamidophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1252823-22-5) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it a valuable asset in the ongoing quest for novel therapeutic agents.